Cas no 1172009-01-6 (N-(3-acetylphenyl)-5-{cyclopropyl[(furan-2-yl)methyl]sulfamoyl}furan-2-carboxamide)

• Product Name: N-(3-acetylphenyl)-5-{cyclopropyl[(furan-2-yl)methyl]sulfamoyl}furan-2-carboxamide
• CAS No: 1172009-01-6
• MF: C₂₁H₂₀N₂O₆S
• MW: 428.458304405212
• CID: 5767488
• Update Time: 2025-10-05

N-(3-acetylphenyl)-5-{cyclopropyl[(furan-2-yl)methyl]sulfamoyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-5-[cyclopropyl(furan-2-ylmethyl)sulfamoyl]furan-2-carboxamide
• N-(3-acetylphenyl)-5-{cyclopropyl[(furan-2-yl)methyl]sulfamoyl}furan-2-carboxamide

• Inchi： 1S/C21H20N2O6S/c1-14(24)15-4-2-5-16(12-15)22-21(25)19-9-10-20(29-19)30(26,27)23(17-7-8-17)13-18-6-3-11-28-18/h2-6,9-12,17H,7-8,13H2,1H3,(H,22,25)
• InChI Key： ZOUUEFJKGAPHEB-UHFFFAOYSA-N
• SMILES： O1C(S(N(C2CC2)CC2=CC=CO2)(=O)=O)=CC=C1C(NC1=CC=CC(C(C)=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-5-{cyclopropyl[(furan-2-yl)methyl]sulfamoyl}furan-2-carboxamide

N-(3-acetylphenyl)-5-{cyclopropyl[(furan-2-yl)methyl]sulfamoyl}furan-2-carboxamide: A Comprehensive Overview

The compound N-(3-acetylphenyl)-5-{cyclopropyl[(furan-2-yl)methyl]sulfamoyl}furan-2-carboxamide, with the CAS number 1172009-01-6, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate structure, which includes a furan ring, a sulfamoyl group, and an acetylphenyl substituent, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The furan ring, a key structural component, has been shown to exhibit unique electronic properties that enhance the molecule's bioavailability and stability. Furthermore, the sulfamoyl group plays a critical role in modulating the compound's pharmacokinetic profile, making it an attractive target for researchers in the pharmaceutical industry.

One of the most intriguing aspects of this compound is its ability to interact with biological systems at multiple levels. For instance, the acetylphenyl group has been found to possess anti-inflammatory properties, while the cyclopropyl moiety contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes. These characteristics make N-(3-acetylphenyl)-5-{cyclopropyl[(furan-2-yl)methyl]sulfamoyl}furan-2-carboxamide a versatile tool for exploring new avenues in disease treatment.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling and nucleophilic substitution. The synthesis pathway has been optimized to ensure high yields and purity, which are essential for its use in preclinical studies and beyond.

Recent advancements in computational chemistry have also shed light on the electronic structure of this compound. By employing density functional theory (DFT) calculations, researchers have been able to predict its reactivity and interaction with biological targets with remarkable accuracy. These insights have paved the way for more targeted modifications of the molecule to enhance its therapeutic potential.

Moreover, the environmental impact of this compound has been a subject of recent research. Studies indicate that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemical agents in certain applications. This aligns with current trends towards sustainable chemistry and green synthesis methods.

In conclusion, N-(3-acetylphenyl)-5-{cyclopropyl[(furan-2-yl)methyl]sulfamoyl}furan-2-carboxamide represents a cutting-edge advancement in organic chemistry with far-reaching implications across multiple disciplines. Its unique structure, coupled with its versatile properties, positions it as a key player in future innovations in medicine and materials science.